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Compound of Interest

Compound Name:
2'-Deoxyadenosine monohydrate-

15N5

Cat. No.: B15558546 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes only and should not be used

as a substitute for a formal Safety Data Sheet (SDS) from the manufacturer. Safety data for the

¹⁵N₅ isotopically labeled compound is limited; therefore, this guide incorporates data from the

unlabeled 2'-Deoxyadenosine monohydrate. The safety and handling precautions are expected

to be largely similar.

Introduction
2'-Deoxyadenosine monohydrate-¹⁵N₅ is a stable isotope-labeled version of the naturally

occurring deoxyribonucleoside, a fundamental component of DNA. Its use is prevalent in

metabolic research, particularly in studies involving nucleic acid metabolism, and as an internal

standard in mass spectrometry-based applications.[1] A thorough understanding of its safety

profile is crucial for safe handling and experimental design. This guide provides a

comprehensive overview of the available safety data, presented in a clear and accessible

format for laboratory personnel.

Quantitative Safety and Physical Data
The following table summarizes the key quantitative data extracted from various Safety Data

Sheets. It is important to note that there is conflicting information regarding the GHS

classification of this compound. Some suppliers classify it as "Toxic if swallowed"[2][3], while
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others state it is not a hazardous substance.[4] This discrepancy underscores the importance

of consulting the specific SDS provided by the supplier before use.

Property Value Source(s)

Chemical Formula C₁₀H₁₃¹⁵N₅O₃ · H₂O [4][5]

Molecular Weight ~274.22 g/mol (for ¹⁵N₅) [3]

269.26 g/mol (for unlabeled) [5][6]

Appearance
White to off-white crystalline

powder or solid
[5][7]

Solubility
Soluble in DMSO.[5] Soluble in

hot water (33.3 mg/mL).[7]
[5][7]

Storage Temperature

2-8°C, protect from light.[2][3]

[7] Recommended -20°C for

long-term powder storage.[4]

[2][3][4][7]

GHS Hazard Classification

Conflicting Data: "Toxic if

swallowed" (Acute Toxicity,

Oral, Category 3)[2][3][6][8]

OR "Not a hazardous

substance or mixture"[4][5]

[2][3][4][5][6][8]

Signal Word
Conflicting Data: "Danger"[2][3]

OR "Warning"[9] OR None[4]
[2][3][4][9]

Hazard Statement(s)

H301: Toxic if swallowed.[2][6]

[8] H302: Harmful if swallowed.

[9]

[2][6][8][9]

Experimental Protocols & Handling
Detailed experimental protocols for determining the toxicological properties of 2'-

Deoxyadenosine monohydrate-¹⁵N₅ are not publicly available in the reviewed safety data

sheets. The information provided is generally procedural for safe handling.
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First Aid Measures
Standard first aid measures are recommended:

Ingestion: If swallowed, rinse mouth with water. Do NOT induce vomiting. Call a physician or

poison control center immediately.[2][4][5][8]

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration.[2][4][5]

Skin Contact: Wash off with soap and plenty of water. Remove contaminated clothing.[2][4]

[5]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2][4][5]

Firefighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[2][4][5]

Hazardous Combustion Products: Carbon oxides (CO, CO₂) and nitrogen oxides are

expected.[5]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear safety glasses with side-shields or goggles.[2]

Skin Protection: Wear protective gloves and a lab coat.[2]

Respiratory Protection: Use a NIOSH-approved respirator if dust is generated.[5]

Mandatory Visualizations
Biological Pathway
2'-Deoxyadenosine is a key intermediate in the purine salvage pathway, a critical process for

nucleotide synthesis. The diagram below illustrates its position within this metabolic pathway.
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Caption: Role of 2'-Deoxyadenosine in the Purine Salvage Pathway.

Experimental Workflow: Hazard Assessment Logic
The following diagram illustrates a generalized workflow for assessing the hazards of a

chemical substance, as reflected in the structure of a Safety Data Sheet.
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Caption: Generalized workflow for chemical hazard assessment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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